Cas no 1317-60-8 (Iron(III) oxide)

• Product Name: Iron(III) oxide
• CAS No: 1317-60-8
• MF: Fe₂O₃
• MW: 159.688202857971
• MDL: MFCD00011008
• CID: 41227
• PubChem ID: 14833
• Update Time: 2025-04-18

Iron(III) oxide Chemical and Physical Properties

Names and Identifiers

• Iron(III) oxide
• Ferric oxide
• Iron (III) Oxide Anhydrous
• diiron trioxide
• E 172
• Iron (III) oxide - calcined
• Ironoxide anhydrous
• Ironoxideredbrownpowder
• Iron oxide - precipitated
• Ferric oxide,medicinal
• Ferric oxide for ferrite
• Iron (III) oxide, red
• Hematite
• Iron oxide
• IRON OXIDE RED
• C.I.P. R.101
• C.I. PIGMENT RED 101
• D(-)-2-Amino-3-phosphonopropionicacid
• HAEMATITE
• ironore
• MINETTE
• miox[qr]
• RAW UMBER
• ROUGE
• SIENNA
• UMBER RAW
• Iron(III) oxide, red (Hematite)
• Iron(III)oxide，red(Hematite)(99.8%-Fe)
• Iron(III)oxide
• CCRIS 4377
• RED IRON OXIDE R 1599D
• HAEMATITUM [CHP]
• 12002-17-4
• Haematite, underground mining with exposure to radon [Haematite and ferric oxide]
• IRON OXIDE (E172)
• FERRIC OXIDE RED [GREEN BOOK]
• HSDB 2964
• FERRIC OXIDE [MI]
• Iron, specular
• Iron(III) oxide (Fe2O3)
• Red Iron ORE
• COSMETIC RED OXIDE
• Iron ore
• Hematite [WHO-DD]
• 1317-60-8
• IRON OXIDE, RED (172(II))
• FERRIC OXIDE [VANDF]
• Specularite
• AKOS025296075
• Haematite, underground mining with exposure to radon
• IRON(III) OXIDE (E 172)
• EINECS 215-275-4
• FERRIC OXIDE,RED [VANDF]
• Q103223
• Iron oxide, synthetic
• Q419170
• FERRIC OXIDE (ANHYDROUS) [NF]
• IRON OXIDE REDDISH-BROWN
• Blood stone
• Oligist
• iron(3+);oxygen(2-)
• Raphisiderite
• Miox
• Hematite (Fe2O3)
• EC 215-275-4

• MDL： MFCD00011008
• Inchi： 1S/2Fe.3O/q2*+3;3*-2
• InChI Key： LIKBJVNGSGBSGK-UHFFFAOYSA-N
• SMILES： [Fe+3].[Fe+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 159.85500
• Monoisotopic Mass: 159.854615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3Ų

Experimental Properties

• Color/Form: Purple brown or purple gray powder with metallic luster
• Density: 5.24
• Melting Point: 1538 °C
• Flash Point: >230 °F
• PSA: 0.00000
• LogP: -0.36140
• Solubility: Insoluble in water

Iron(III) oxide Security Information

• WGK Germany：-
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• RTECS：NO7400000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides